Cas no 1506423-22-8 (Benzene, 1,3-dibromo-2-(chloromethoxy)-5-nitro-)

• Product Name: Benzene, 1,3-dibromo-2-(chloromethoxy)-5-nitro-
• CAS No: 1506423-22-8
• MF: C₇H₄Br₂ClNO₃
• MW: 345.372559547424
• CID: 5262704
• Update Time: 2025-11-01

Benzene, 1,3-dibromo-2-(chloromethoxy)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dibromo-2-(chloromethoxy)-5-nitro-

• Inchi： 1S/C7H4Br2ClNO3/c8-5-1-4(11(12)13)2-6(9)7(5)14-3-10/h1-2H,3H2
• InChI Key： VBLLZLQLPLRKRX-UHFFFAOYSA-N
• SMILES： C1(Br)=CC([N+]([O-])=O)=CC(Br)=C1OCCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzene, 1,3-dibromo-2-(chloromethoxy)-5-nitro-

Benzene, 1,3-dibromo-2-(chloromethoxy)-5-nitro-

Benzene, 1,3-dibromo-2-(chloromethoxy)-5-nitro- is a complex organic compound with the CAS number 1506423-22-8. This compound is characterized by its benzene ring structure, which is substituted with three distinct functional groups: two bromine atoms at the 1 and 3 positions, a chloromethoxy group at the 2 position, and a nitro group at the 5 position. The combination of these substituents makes this compound a unique molecule with potential applications in various fields of chemistry and materials science.

The benzene ring serves as the central framework of this molecule. The substitution pattern of the functional groups plays a crucial role in determining its chemical properties. The bromine atoms at positions 1 and 3 introduce electron-withdrawing effects, which can influence the reactivity of the molecule. The chloromethoxy group at position 2 introduces both electron-withdrawing and electron-donating effects due to the presence of chlorine and oxygen atoms. This creates a balance in the electronic environment of the molecule. The nitro group at position 5 is a strong electron-withdrawing group, further enhancing the overall electron-deficient nature of the benzene ring.

Recent studies have shown that compounds with similar substitution patterns can exhibit interesting reactivity in organic synthesis. For instance, the presence of multiple electron-withdrawing groups can make such compounds suitable for use as electrophiles in nucleophilic aromatic substitution reactions. Additionally, the chloromethoxy group can act as a leaving group under certain reaction conditions, making this compound versatile in synthetic transformations.

The synthesis of Benzene, 1,3-dibromo-2-(chloromethoxy)-5-nitro- involves a series of well-established organic reactions. Typically, bromination of benzene derivatives is achieved using bromine in the presence of a Lewis acid catalyst such as iron(III) bromide. The introduction of the chloromethoxy group can be accomplished through nucleophilic aromatic substitution or via Friedel-Crafts alkylation depending on the directing effects of existing substituents. The nitration step is usually carried out using a mixture of nitric acid and sulfuric acid to introduce the nitro group at specific positions on the benzene ring.

One area where this compound has shown promise is in materials science. The combination of halogen atoms and nitro groups can impart unique electronic properties to materials derived from this compound. For example, films or polymers incorporating this molecule could exhibit enhanced electrical conductivity or improved thermal stability due to its rigid aromatic structure and electron-deficient nature.

In terms of environmental impact, compounds like Benzene, 1,3-dibromo-2-(chloromethoxy)-5-nitro- require careful handling due to their potential toxicity and persistence in certain environmental conditions. However, ongoing research is focused on developing greener synthesis methods and safer application techniques to minimize environmental risks associated with such compounds.

The study of such complex molecules also contributes to our understanding of aromatic chemistry and molecular design principles. By analyzing how different substituents interact on an aromatic ring, chemists can design new compounds with tailored properties for specific applications in pharmaceuticals, agrochemicals, or advanced materials.